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6-(2-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}vinyl)-5-nitro-2,4(1H,3H)-pyrimidinedione 6-(2-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}vinyl)-5-nitro-2,4(1H,3H)-pyrimidinedione
Brand Name: Vulcanchem
CAS No.:
VCID: VC0977315
InChI: InChI=1S/C20H16ClN3O6/c1-29-17-10-12(6-8-15-18(24(27)28)19(25)23-20(26)22-15)7-9-16(17)30-11-13-4-2-3-5-14(13)21/h2-10H,11H2,1H3,(H2,22,23,25,26)/b8-6+
SMILES: COC1=C(C=CC(=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC3=CC=CC=C3Cl
Molecular Formula: C20H16ClN3O6
Molecular Weight: 429.8 g/mol

6-(2-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}vinyl)-5-nitro-2,4(1H,3H)-pyrimidinedione

CAS No.:

Cat. No.: VC0977315

Molecular Formula: C20H16ClN3O6

Molecular Weight: 429.8 g/mol

* For research use only. Not for human or veterinary use.

6-(2-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}vinyl)-5-nitro-2,4(1H,3H)-pyrimidinedione -

Specification

Molecular Formula C20H16ClN3O6
Molecular Weight 429.8 g/mol
IUPAC Name 6-[(E)-2-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
Standard InChI InChI=1S/C20H16ClN3O6/c1-29-17-10-12(6-8-15-18(24(27)28)19(25)23-20(26)22-15)7-9-16(17)30-11-13-4-2-3-5-14(13)21/h2-10H,11H2,1H3,(H2,22,23,25,26)/b8-6+
Standard InChI Key FSHFPFCUUWYLTP-SOFGYWHQSA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC3=CC=CC=C3Cl
SMILES COC1=C(C=CC(=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC3=CC=CC=C3Cl
Canonical SMILES COC1=C(C=CC(=C1)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-])OCC3=CC=CC=C3Cl

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